Cas no 2171716-98-4 (5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane)

• Product Name: 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane
• CAS No: 2171716-98-4
• MF: C₁₃H₂₅NOS
• MW: 243.408702611923
• CID: 6300203
• PubChem ID: 165841669
• Update Time: 2025-06-21

5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane
• 2171716-98-4
• 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro[5.5]undecane
• EN300-1644268

• Inchi： 1S/C13H25NOS/c1-12(2,3)10-11-13(15-7-6-14-11)4-8-16-9-5-13/h11,14H,4-10H2,1-3H3
• InChI Key： BIJKQSDMFBMEBD-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(CC(C)(C)C)NCCO2

Computed Properties

• Exact Mass: 243.16568559g/mol
• Monoisotopic Mass: 243.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2171716-98-4 and Product Name: 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane

The compound with CAS No. 2171716-98-4 and the product name 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic heterocyclic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The molecular framework of this compound consists of an oxygen and sulfur-containing spirocycle connected to an azaspiro structure, which endows it with distinct chemical and biological properties.

One of the most striking aspects of 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane is its spirocyclic core, which is a fused ring system containing both oxygen and sulfur atoms. This structural motif is known to enhance the compound's stability and reactivity, making it a valuable scaffold for designing novel bioactive molecules. The presence of the dimethylpropyl substituent at the 5-position further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and high binding affinity towards biological receptors. The spirocyclic structure of 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane allows for efficient penetration into biological membranes, which is a critical factor for drug efficacy. Additionally, the oxygen and sulfur atoms in the spirocycle can participate in hydrogen bonding and hydrophobic interactions, enhancing the compound's ability to interact with biological targets.

Current research in medicinal chemistry has highlighted the potential of spirocyclic heterocycles as privileged scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane make it an attractive candidate for further investigation as a lead compound in drug development.

One of the most exciting developments in the field is the use of computational methods to predict the biological activity of spirocyclic compounds. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to identify potential binding sites and optimize the structure of these compounds for improved efficacy. These methods have been particularly useful in identifying novel analogs of 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane that may exhibit enhanced biological activity.

Furthermore, recent studies have demonstrated that spirocyclic compounds can exhibit unique pharmacokinetic properties, including prolonged half-life and improved bioavailability. These characteristics are critical for developing drugs that are both effective and well-tolerated by patients. The structural rigidity of spirocyclic heterocycles contributes to their stability in biological environments, which is a key factor in their potential as therapeutic agents.

The synthesis of 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane presents several challenges due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct such intricate molecules with high precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the spirocycle core of this compound. These methods allow for the introduction of specific functional groups at desired positions on the molecule, enabling fine-tuning of its biological properties.

In conclusion, 5-(2,2-dimethylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug development make it an attractive target for future studies. As computational methods continue to advance, researchers will be able to more efficiently design and synthesize novel spirocyclic compounds like this one, leading to new therapeutic breakthroughs.